Cas no 2639623-23-5 (rac-(2R,3R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(3-fluorophenyl)azetidine-2-carboxylic acid)

• Product Name: rac-(2R,3R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(3-fluorophenyl)azetidine-2-carboxylic acid
• CAS No: 2639623-23-5
• MF: C₂₅H₂₀FNO₄
• MW: 417.429010391235
• CID: 5559586
• PubChem ID: 165996500
• Update Time: 2025-10-28

rac-(2R,3R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(3-fluorophenyl)azetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-36124373
• rac-(2R,3R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(3-fluorophenyl)azetidine-2-carboxylic acid
• 2639623-23-5

• Inchi： 1S/C25H20FNO4/c26-16-7-5-6-15(12-16)21-13-27(23(21)24(28)29)25(30)31-14-22-19-10-3-1-8-17(19)18-9-2-4-11-20(18)22/h1-12,21-23H,13-14H2,(H,28,29)/t21-,23+/m1/s1
• InChI Key： IBNNTDFLYDFFKZ-GGAORHGYSA-N
• SMILES： FC1=CC=CC(=C1)[C@H]1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 417.13763628g/mol
• Monoisotopic Mass: 417.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,3R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(3-fluorophenyl)azetidine-2-carboxylic acid

Rac-(2R,3R)-1-{[(9H-Fluoren-9-yl)Methoxy]Carbonyl}-3-(3-Fluorophenyl)Azetidine-2-Carboxylic Acid: A Comprehensive Overview

The compound rac-(2R,3R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(3-fluorophenyl)azetidine-2-carboxylic acid, with the CAS number 2639623-23-5, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a fluorophenyl substituent, and an azetidine ring. The combination of these structural elements makes it a valuable tool in the synthesis of bioactive compounds and peptide derivatives.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical reactions. Recent studies have highlighted the importance of Fmoc derivatives in improving the efficiency of peptide coupling reactions, particularly in solid-phase synthesis. The presence of the Fmoc group in this compound underscores its potential applications in drug discovery and biotechnology.

The azetidine ring, a four-membered cyclic amine, contributes to the molecule's unique pharmacokinetic properties. Azetidines are known for their ability to enhance drug absorption and bioavailability, making them attractive candidates for drug delivery systems. In this compound, the azetidine ring is further substituted with a 3-fluorophenyl group, which introduces additional electronic and steric effects. Fluorine substitution is a common strategy in medicinal chemistry to optimize drug efficacy and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of complex molecules like this one with greater accuracy. By employing molecular docking studies and quantum mechanical calculations, scientists can identify potential binding sites and interactions with biological targets. These insights are invaluable for guiding further optimization of the compound's structure to enhance its therapeutic potential.

In terms of synthesis, this compound represents a challenging yet rewarding target for organic chemists. The construction of the azetidine ring typically involves multi-step reactions, including nucleophilic substitutions and cyclizations. The incorporation of the Fmoc group requires precise control over reaction conditions to ensure selective protection and subsequent deprotection during peptide assembly.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in confirming the compound's structure. These methods provide detailed information about the spatial arrangement of atoms and the molecular weight distribution, ensuring high purity and structural integrity.

The compound's applications extend beyond traditional pharmaceutical research. Its unique structure makes it a promising candidate for exploring novel materials science applications, such as in the development of advanced polymers or nanomaterials. Researchers are actively investigating how such molecules can be integrated into functional materials to enhance their mechanical or electronic properties.

In conclusion, rac-(2R,3R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-(3-fluorophenyl)azetidine-2-carboxylic acid stands as a testament to the ingenuity of modern organic chemistry. Its intricate structure and versatile functional groups position it as a key player in advancing drug discovery and materials science. As research continues to uncover new insights into its properties and applications, this compound will undoubtedly remain at the forefront of scientific innovation.